1,2-Dimethylcyclopropanecarboxylic acid

• IUPAC Name: 1,2-dimethylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C6H10O2/c1-4-3-6(4,2)5(7)8/h4H,3H2,1-2H3,(H,7,8)
• InChI Key: MMEAVAVRZYNYFB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1(C)C(=O)O
• Molecular Formula: C6H10O2
• DSSTOX Substance ID: DTXSID80336617
• Molecular Weight: 114.14 g/mol
• CAS RN: 842132-32-5

Description

1,2-Dimethylcyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C6H10O2 and its molecular weight is 114.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Resolution : 2,2-Dimethylcyclopropane carboxylic acid, a compound closely related to 1,2-dimethylcyclopropanecarboxylic acid, is a significant intermediate in the production of medicaments and pesticides. Different synthesis routes have been evaluated, including direct synthesis using a chiral metal catalyst and the resolution of racemic mixtures (Li Gong, 2007).

• Biological Activity and Characterization : The compound has been used as a leading compound for its biological activity. New compounds with 2,2-dimethylcyclopropanecarboxylic acid as the core structure have been synthesized and characterized, showing high yields and significant biological activities (Wang Jing, 2008).

• Glycosyl Ester Synthesis : It has been utilized in the synthesis and characterization of glycosyl esters, demonstrating its versatility in organic synthesis (Tian Li, 2009).

• Enantioselective Biotransformations : Studies have explored its use in highly enantioselective biotransformations, particularly for the synthesis of 3-substituted 2,2-dimethylcyclopropanecarboxylic acids and amides. This process involves using a whole-cell catalyst under mild conditions (Meining Wang & Guo-Qiang Feng, 2003).

• Synthesis of Key Intermediates : The compound has been identified as a key intermediate in the synthesis of specific pharmaceuticals, like cilastatin, with improved industrial synthesis methods being developed (L. Jun, 2004).

• Insecticidal Activity : It has been used in the synthesis of compounds with potential insecticidal activities, demonstrating its relevance in the development of new pesticides (E. Bosone et al., 1986).

• Chemical Complexes Study : The compound has been studied for its interaction with Lewis acids, which has implications in understanding and manipulating its chemical properties (R. Novikov et al., 2012).

• Monitoring Metabolites : 1,2-Dimethylcyclopropanecarboxylic acid has been monitored as a metabolite in human urine, indicating its importance in toxicological studies related to exposure to synthetic pyrethroids (F. J. Arrebola et al., 1999).